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Introduction

Dipotassium tetraborate tetrahydrate (K2B4O7:4H20) is a crystalline salt that serves as an
excellent primary standard in analytical chemistry, particularly for the standardization of strong
acids. Its high purity, stability under normal conditions, and high molecular weight make it a
reliable reference material for volumetric analysis. When dissolved in water, it hydrolyzes to
produce a mildly alkaline solution, allowing for sharp and accurate endpoint detection in acid-
base titrations.[1][2][3] This document provides detailed application notes and protocols for the
use of dipotassium tetraborate as a primary standard.

Properties of Dipotassium Tetraborate

Dipotassium tetraborate is a white, crystalline, odorless powder.[3] It is highly soluble in water
and its agueous solutions are alkaline. A 2% solution of dipotassium tetraborate has a pH of
approximately 9.2.[2][3] Unlike sodium tetraborate (borax), which can be prone to
efflorescence, dipotassium tetraborate exhibits good stability of its hydrated form under normal
atmospheric conditions.[4][5][6]

Key Physicochemical Properties:
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Property Value

Chemical Formula K2B407:4H20

Molecular Weight 305.5 g/mol [2]

Appearance White crystalline granules or powder[2][3]
Solubility in Water 17.8% by weight at room temperature[2]
pH of 2% Solution ~9.2[2][3]

Purity (Analytical Grade) >99.5%

Stable under normal temperature and

Stability
humidity[2][3]

Principle of Titration

Dipotassium tetraborate is the salt of a strong base (potassium hydroxide) and a weak acid
(boric acid). In solution, the tetraborate ion hydrolyzes to produce hydroxide ions, resulting in a
basic solution.

Hydrolysis Reaction:
B4072~ + 7H20 = 4HsBOs + 20H[7]

When titrated with a strong acid, such as hydrochloric acid (HCI), the hydroxide ions are
neutralized. The overall reaction is:

K2B407:4H20 + 2HCI - 2KCI + 4H3BOs + H20

At the equivalence point, the solution contains boric acid and potassium chloride. Boric acid is
a very weak acid, resulting in a slightly acidic solution at the equivalence point (pH = 5).[7] This
allows for the use of an indicator that changes color in the acidic pH range.

Experimental Protocols
Preparation of a Standard Dipotassium Tetraborate
Solution (e.g., 0.05 M)
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Materials:

Analytical grade dipotassium tetraborate tetrahydrate (K2B40O7:4H20)

Deionized water

Analytical balance

100 mL volumetric flask

Weighing boat

Procedure:

Accurately weigh approximately 1.5275 g of dipotassium tetraborate tetrahydrate into a
clean, dry weighing boat.

o Quantitatively transfer the weighed solid into a 100 mL volumetric flask.

e Add approximately 50 mL of deionized water to the flask and swirl gently to dissolve the
solid.

e Once dissolved, dilute the solution to the calibration mark with deionized water.

o Stopper the flask and invert it several times to ensure homogeneity.

Standardization of Hydrochloric Acid (~0.1 M) with
Dipotassium Tetraborate

Materials:

Standard dipotassium tetraborate solution (from section 4.1)

Hydrochloric acid solution (~0.1 M)

Methyl Red or Screened Methyl Orange indicator solution

25 mL pipette
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50 mL burette

250 mL conical flasks (x3)

Burette stand and clamp

White tile

Procedure:

¢ Rinse the 50 mL burette with the ~0.1 M HCI solution and then fill it, ensuring no air bubbles
are present in the tip. Record the initial burette reading.

e Pipette 25.00 mL of the standard dipotassium tetraborate solution into three separate 250 mL
conical flasks.

e Add 2-3 drops of Methyl Red or Screened Methyl Orange indicator to each flask. The
solution should be yellow.

« Titrate the first flask with the HCI solution while continuously swirling the flask. The endpoint
is reached when the solution color changes from yellow to a faint orange-red.[8][9]

e Record the final burette reading.

o Repeat the titration for the other two flasks. The titration volumes should agree within 0.1 mL.
o Calculate the exact molarity of the hydrochloric acid solution.

Calculation:

The molarity of the HCI solution can be calculated using the following formula:

Molarity of HCI (M_HCI) = (Molarity of K2B4O7 x Volume of K2B4O7) / (Volume of HCI x 0.5)

Note: The factor of 0.5 is due to the 1:2 stoichiometric ratio between dipotassium tetraborate
and HCI.

Visualizations
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Titration Workflow
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Caption: Experimental workflow for the standardization of HCI using dipotassium tetraborate.

Titration Reaction and Equilibria
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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